Cas no 154-23-4 (Catechin)

    Catechin, also known as catechin acid / catechin, is a kind of phenolic active substances extracted from natural plants such as tea. Catechin has a variety of pharmacological effects, such as anti-tumor \ antioxidant \ anti-bacterial and protecting heart and brain organs. These pharmacological activities are mainly determined by its polyhydroxy structure. However, the polyhydroxy structure also makes the structure of catechin unstable under neutral and alkaline conditions
Catechin structure
Catechin structure
Catechin
154-23-4
C15H14O6
290.2681
MFCD00075649
36622
329749249

Catechin Properties

Names and Identifiers

    • (+)-catechin
    • (2R,3S)-2-(3,4-Dihydroxyphenyl)chroman-3,5,7-triol
    • CATECHIN
    • CATECHIN, (+)-
    • D-CATECHIN
    • (+)-3,3'4',5,7-FLAVANEPENTOL
    • 3,3',4',5,7-PENTAHYDROXYFLAVANE
    • [2R,3S]-2-[3,4-DIHYDROXYPHENYL]-3,4-DIHYDRO-1[2H]-BENZOPYRAN-3,4,7-TRIOL
    • 2-(3,4-dihydroxyphenyl)-3,4-dihydro-(2r-trans)-2h-1-benzopyran-7-triol
    • Cianidanol
    • (+)-Catechin Hydrate
    • 3,3',4',5,7-FLAVANPENTOL
    • CATECHIN, (+)-(P) (AHP Verified) (REQUEST QUOTE)
    • CATECHIN, (+)-(P) (AHP Verified) (REQUEST QUOTE) PrintBack
    • (+)-3,3,4,5,7-Flavanpentol
    • (+)-3,3',4',5,7-Flavanpentol Hydrate
    • 3-Cyanidanol, (+)-
    • Catechuic acid
    • Cyanidanol
    • Catechin（C）
    • (+)-Cyanidanol
    • (2R,3S)-2-(3,4-Dihydroxyphenyl)-3,4-dihydro-2H-chromene-3,5,7-triol
    • kb-53
    • catergen
    • (2R,3S)-
    • d-catechol
    • Drenoliver
    • [ "" ]
    • (-)-Epicatechin
    • Epicatechin
    • L-Epicatechin
    • (-)-Epicatechol
    • l-Acacatechin
    • (-)epicatechin
    • (2R,3R)-2-(3,4-Dihydroxyphenyl)chroman-3,5,7-triol
    • Epicatechol
    • l-Epicatechol
    • epi-Catechin
    • (2R,3R)-(-)-Epicatechin
    • epi-Catechol
    • Epicatechol, (-)-
    • 34PHS7TU43
    • PFTAWBLQPZVEMU-UKRRQHHQSA-N
    • (2R,3R)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-chromene-3,5,7-triol
    • (-)-(2R:3R)-5,7,3',4'-Tetrahydroxyflavan-3-ol
    • (-)-cis-Epicatechin
    • C15H14O6
    • 2-(3,4-Dihydro
    • (+)-Cyanidol-3
    • KXN
    • EINECS 205-825-1
    • Prestwick1_000817
    • Prestwick_998
    • NSC 2819
    • NCGC00017331-07
    • KBio2_006011
    • C06562
    • (+/-)-Catechin 1000 microg/mL in Acetonitrile
    • (+)-CATECHIN (CONSTITUENT OF GRAPE SEEDS OLIGOMERIC PROANTHOCYANIDINS)
    • 2H-1-Benzopyran-3,7-triol, 2-(3,4-dihydroxyphenyl)-3,4-dihydro-, (2R-trans)-
    • SDCCGSBI-0050207.P004
    • KB 53
    • SDCCGMLS-0066526.P001
    • KBioGR_002245
    • NCGC00093689-02
    • Epitope ID:116872
    • 2-(3,4-Dihydroxyphenyl)-3,5,7-chromanetriol #
    • NINDS_000647
    • CATECHIN, DL-
    • HY-N0898
    • Prestwick1_000642
    • 100786-01-4
    • 321-01-7
    • CATECHIN [MI]
    • (+)-CATECHIN (USP-RS)
    • Prestwick2_000817
    • 154-23-4
    • HMS1570A05
    • NCGC00017331-19
    • (2R,3S)-3,3',4',5,7-Flavanpentol
    • Cianidanolum (INN-Latin)
    • (+)-Catechin;Cianidanol;Catechuic acid
    • Biocatechin
    • (+)-2-(3,4-Dihydroxyphenyl)-3,5,7-chromantriol
    • Katha
    • Spectrum4_001763
    • IDI1_000647
    • Catechin (hydrate)
    • (+)-Cyanidan-3-ol
    • (+)-(2R,3S)-5,7,3',4'-Tetrahydroxyflavan-3-ol
    • (+)-Cyanidanol-3
    • KBio3_001124
    • KB-53
    • Spectrum_000395
    • DTXSID001349029
    • 8001-48-7
    • Catechin-(+,-) hydrate
    • NCGC00017331-05
    • Catechu
    • CATECHIN, D
    • SPBio_000033
    • (2R,3S)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,5,7-triol
    • 2-(3,4-Dihydroxyphenyl)chromane-3,5,7-triol
    • BSPBio_000643
    • NSC2819
    • AKOS015960546
    • Catechin (flavan)
    • Cianidanol [INN:JAN]
    • (2R-trans)-2-(3,4-Dihydroxyphenyl)-3-4-dihydro-2H-1-benzopyran-3,5,7-triol
    • DB14086
    • CS-3759
    • AI3-22757
    • BRD-K58736316-001-09-5
    • KBioSS_000875
    • (2R,3S)-2-(3,4-dihydroxyphenyl)chroman-3,5,7-triol;hydrate
    • Catechinate
    • CCG-40007
    • NCGC00017331-01
    • ACon1_001489
    • (+)-Catechin, United States Pharmacopeia (USP) Reference Standard
    • BDBM23416
    • CIANIDANOL [JAN]
    • SBI-0050207.P003
    • (2R,3S)-2-(3,4-dihydroxyphenyl)chromane-3,5,7-triol
    • Pharmakon1600-00210205
    • (+)-CATECHIN [USP-RS]
    • Z 7300
    • trans-(+)-3,3',4',5,7-Flavanpentol
    • NSC755824
    • STL570276
    • Catechinic acid
    • H10916
    • (2R-trans)-2-(3,4-Dihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,5,7-triol
    • CHEBI:15600
    • DL-Catechine
    • 154-23-4 , anhydride
    • (+)-(2R:3S)-5,7,3',4'-Tetrahydroxyflavan-3-ol
    • SPBio_002634
    • Slim 2
    • trans3,3,4,5,7 pentahydroxyflavane
    • Cutch (dye)
    • Spectrum3_000242
    • 3,3',4',5,7-Flavanpentol
    • NSC-755824
    • AC-35859
    • CHEMBL311498
    • CCRIS 6855
    • InChI=1/C15H14O6/c16-8-4-11(18)9-6-13(20)15(21-14(9)5-8)7-1-2-10(17)12(19)3-7/h1-5,13,15-20H,6H2/t13-,15+/m0/s
    • Catergen
    • 2H-1-benzopyran-3,5,7-triol, 2-(3,4-dihydroxyphenyl)-3,4-dihydro-, (2R,3S)-
    • (+/-)-Catechin
    • (+)-Catechin, Pharmaceutical Secondary Standard; Certified Reference Material
    • (2R,3S)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-chromene-3,5,7-triol
    • BIDD:ER0378
    • (2R,3S)-2-[3,4-bis(oxidanyl)phenyl]-3,4-dihydro-2H-chromene-3,5,7-triol;hydrate
    • NCGC00017331-02
    • YK-85 Light Yellow Powder 85
    • (+)-Catechol
    • D4A04A57-7609-451F-A446-53F4DFAD15F5
    • 2H-1-Benzopyran-3,5,7-triol, 2-(3,4-dihydroxyphenyl)-3,4-dihydro-, (2R-trans)-
    • s4722
    • NATURAL BROWN 3 (CUTCH EXTRA OR GAMBIER)
    • 7295-85-4
    • KBio2_000875
    • NCI60_002303
    • trans-2-(3,4-Dihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,5,7-triol
    • Cianidol
    • EU-0100219
    • cid_107957
    • AS-72772
    • BRD-K58736316-001-07-9
    • Transepar
    • Cianidanolum [INN-Latin]
    • NSC-2819
    • HMS3260L19
    • DTXCID202322
    • CIANIDANOL [MART.]
    • (+/-)-catechol
    • Tox21_500219
    • CATECHIN DL-FORM [MI]
    • GTPL13091
    • SR-01000075742-8
    • (2R,3S)-Catechin
    • CIANIDANOL [WHO-DD]
    • D-Catechol
    • Catechol (+)
    • s3974
    • (+)-Cianidanol
    • ND-0342
    • CIANIDANOL, (+/-)-
    • EN300-6498629
    • DL-Catechin
    • CIANIDANOL (MART.)
    • KBio1_000647
    • D-Catechin
    • 5J4Y243W61
    • Prestwick2_000642
    • Catechine dl-form
    • 2-(3,4-Dihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,5,7-triol, (2R-trans)
    • 2,3-trans-catechin
    • rac-catechin
    • SR-01000075742
    • SR-01000075742-1
    • HMS1570D15
    • AB00051886_13
    • (+)-Catechin,(S)
    • (+)-3',4',5,7-Tetrahydroxy-2,3-trans-flavan-3-ol
    • UNII-5J4Y243W61
    • (+-)-catechin
    • CIANIDANOL [INN]
    • SPBio_002564
    • Q-100183
    • SR-01000075742-12
    • Catechol (flavan)
    • NCGC00017331-03
    • Dexcyanidanol
    • KBio2_003443
    • (+)-CATECHIN (CONSTITUENT OF MARITIME PINE) [DSC]
    • NCGC00017331-04
    • (+)-CATECHIN (CONSTITUENT OF MARITIME PINE)
    • 2H-1-BENZOPYRAN-3,5,7-TRIOL, 2-(3,4-DIHYDROXYPHENYL)-3,4-DIHYDRO-, (2S,3R)-REL-
    • (2R,3S)-(+)-Catechin
    • Sunkatol No. 1
    • Spectrum2_000167
    • LMPK12020001
    • 4c94
    • SR-01000075742-7
    • SMR000326724
    • NCGC00260904-01
    • CATECHIN [VANDF]
    • 8R1V1STN48
    • DTXSID3022322
    • Q415007
    • D-(+)-Catechin
    • UNII-8R1V1STN48
    • Zyma
    • Catechuate
    • (2R,3S)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-1H-chromene-3,5,7-triol
    • HMS2097A05
    • SR-01000075742-14
    • BSPBio_001624
    • Cyanidanol-3
    • Catechin, d-
    • (+/-)-Catechin xHydrate
    • 1ST000259
    • NCGC00093689-01
    • Prestwick3_000642
    • C 1251
    • (2R,3S)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,5,7-triol;hydrate
    • SR-01000075742-10
    • AC-11608
    • dl-Catechol
    • Epicatechin-(-)
    • BRD-K58736316-001-08-7
    • NCGC00093689-03
    • (3S,2R)-2-(3,4-dihydroxyphenyl)chromane-3,5,7-triol
    • BPBio1_000709
    • Prestwick0_000817
    • Gambier
    • TNP00270
    • Cianidanolum
    • EINECS 230-731-2
    • RACEMIC CATECHIN
    • BDBM60836
    • NS00004541
    • Lopac0_000219
    • (+)-Catechin 1000 microg/mL in Acetonitrile
    • MFCD00075649
    • Teafuran 30A
    • HMS502A09
    • (+)-Catechin 1000 microg/mL in Acetone
    • Spectrum5_000345
    • (+)-CATECHIN (CONSTITUENT OF POWDERED DECAFFEINATED GREEN TEA EXTRACT)
    • D95105
    • SR-01000075742-9
    • Prestwick0_000642
    • MLS001056745
    • SCHEMBL19741
    • LP00219
    • CATECHOL, (+/-)-
    • (+)-Catechin, analytical standard
    • 2,3-Dihydro-4-desoxoquercetin
    • DivK1c_000647
    • (+)-Catechin
    • cianidanol
    • Catechin(C)
    • +Expand
    • MFCD00075649
    • PFTAWBLQPZVEMU-UKRRQHHQSA-N
    • 1S/C15H14O6/c16-8-4-11(18)9-6-13(20)15(21-14(9)5-8)7-1-2-10(17)12(19)3-7/h1-5,13,15-20H,6H2/t13-,15-/m1/s1
    • O1C2=C([H])C(=C([H])C(=C2C([H])([H])[C@]([H])([C@@]1([H])C1C([H])=C([H])C(=C(C=1[H])O[H])O[H])O[H])O[H])O[H]

Computed Properties

  • 290.079038g/mol
  • 0
  • 0.4
  • 5
  • 6
  • 1
  • 290.079038g/mol
  • 290.079038g/mol
  • 110Ų
  • 21
  • 364
  • 0
  • 2
  • 0
  • 0
  • 0
  • 1
  • 110
  • 2
  • 1.8
  • 0.6
  • 12
  • 5
  • 90
  • 3
  • 0
  • 290.27

Experimental Properties

  • 1.54610
  • 110.38000
  • 14,1902
  • 1.4359 (estimate)
  • 630.4℃ at 760 mmHg
  • 175-177 °C (anhydrous)(lit.)
  • 334.3
  • 6.311e+004 mg/L @ 25 °C (est)
  • White to yellow powder or irregular crystals
  • Slightly soluble in cold water and ether, soluble in hot water, ethanol, glacial acetic acid and acetone, insoluble in benzene, chloroform and petroleum ether
  • D18 +16 to +18.4°
  • 1.2451 (rough estimate)
  • 9.29E-17mmHg at 25°C

Catechin Security Information

  • DJ3450000
  • 3
  • S26; S36
  • R36/37/38
  • Xi Xi
  • NONH for all modes of transport
  • Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
  • R36/37/38: irritating to eyes, respiratory tract and skin.
  • 8-10-23

Catechin Customs Data

  • 29329990

  • China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Catechin Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P0038I4-250mg
(2R,3S)-2-(3,4-Dihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,5,7-triol
 154-23-4 97%
250mg
 $17.00 2024-06-20
abcr
AB347567-500 mg
(+)-Catechin, 98%; .
 154-23-4 98%
500MG
 €118.00 2022-05-20
Ambeed
A499582-5mg
(2R,3S)-2-(3,4-Dihydroxyphenyl)chromane-3,5,7-triol
 154-23-4 97%
5mg
 $5.0 2024-04-23
Apollo Scientific
BISN0111-5mg
(+)-Catechin
 154-23-4
5mg
 £60.00 2024-07-23
ChemScence
CS-3759-10mg
Catechin
 154-23-4 99.23%
10mg
 $60.0 2022-04-27
Chengdu Biopurify Phytochemicals Ltd
BP0322-20mg
Catechin
 154-23-4 98%
20mg
 $30 2023-09-20
DC Chemicals
DCE-011-20 mg
Cianidanol
 154-23-4 >98%, Standard References Grade
20mg
 $280.0 2022-02-28
eNovation Chemicals LLC
D511184-20mg
Catechin
 154-23-4 97%
20mg
 $200 2022-09-04
Fluorochem
212928-1g
2R,3S)-2-(3,4-Dihydroxyphenyl)chroman-3,5,7-triol
 154-23-4 95%
1g
 ￡85.00 2022-03-01
FUJIFILM
038-23461-100mg
(+)-Catechin Standard
 154-23-4
100mg
 JPY 49500 2023-09-15

Catechin Synthesis

Catechin Suppliers

CHENG DOU NA KE LI Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:154-23-4)
GUAN JING
19138982515
3149516455@qq.com
SHANG HAI ZHEN ZHUN Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:154-23-4)
JIANG KUN 1 3 8 1 6 0 0 9 1 6 1
13816009161
info@zzsrm.com
CHENG DOU LE MEI TIAN YI YAO Technology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:154-23-4)
HUA SONG TAO
18228097334
2885374103@qq.com
SI CHUAN WEI KE QI Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:154-23-4)
YANG YANG
13348961525
2851167780@qq.com
CHENG DOU CAO YUAN KANG Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:154-23-4)
CAO YUAN KANG XIAO SHOU - - ZHANG QIN
13438890071
3003796343@qq.com
BioBioPha
Audited Supplier Audited Supplier
(CAS:154-23-4)
ZHENG JING LI
18788556290
sales@mail.biobiopha.com
Hubei Hanwei Chemical Co., Ltd
Audited Supplier Audited Supplier
(CAS:154-23-4)
LI JUN
15791925948
2801519207@qq.com
CHENG DOU ZHU MU Technology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:154-23-4)
YANG XUE ER
13980723364
2916345763@qq.com
Hubei Guangao Biotechnology Co.,Ltd.
Audited Supplier Audited Supplier
(CAS:154-23-4)
GUO YIN
13657291602
1208480055@qq.com
Sichuan Jingcuibio Biotechnology CO.,LTD
Audited Supplier Audited Supplier
(CAS:154-23-4)
CHANG JING LI
18228035716
jingcuibio@163.com

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